Cas no 2097922-90-0 (4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine)

4,6-Dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core linked to a substituted piperidine moiety via an ether bridge. The presence of a pyrrolidine-1-sulfonyl benzoyl group enhances its potential as a pharmacologically active scaffold, particularly in targeting enzyme inhibition or receptor modulation. Its molecular design combines steric and electronic effects, which may improve binding affinity and metabolic stability. The dimethylpyrimidine component contributes to lipophilicity, while the sulfonamide group offers polarity, balancing physicochemical properties for optimized bioavailability. This compound is of interest in medicinal chemistry for the development of novel therapeutic agents, particularly in areas requiring selective molecular interactions.
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine structure
2097922-90-0 structure
Product name:4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
CAS No:2097922-90-0
MF:C22H28N4O4S
MW:444.547123908997
CID:5337973

4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
    • [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
    • 4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
    • Inchi: 1S/C22H28N4O4S/c1-16-14-17(2)24-22(23-16)30-19-6-5-11-25(15-19)21(27)18-7-9-20(10-8-18)31(28,29)26-12-3-4-13-26/h7-10,14,19H,3-6,11-13,15H2,1-2H3
    • InChI Key: QTUFOCMOFGCKNT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)=O)(N1CCCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 704
  • XLogP3: 2.7
  • Topological Polar Surface Area: 101

4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6480-3065-2mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
2mg
$59.0 2023-09-08
Life Chemicals
F6480-3065-30mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
30mg
$119.0 2023-09-08
Life Chemicals
F6480-3065-2μmol
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6480-3065-15mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
15mg
$89.0 2023-09-08
Life Chemicals
F6480-3065-50mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
50mg
$160.0 2023-09-08
Life Chemicals
F6480-3065-40mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
40mg
$140.0 2023-09-08
Life Chemicals
F6480-3065-3mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
3mg
$63.0 2023-09-08
Life Chemicals
F6480-3065-10mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
10mg
$79.0 2023-09-08
Life Chemicals
F6480-3065-10μmol
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
10μmol
$69.0 2023-09-08
Life Chemicals
F6480-3065-100mg
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
2097922-90-0
100mg
$248.0 2023-09-08

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